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For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Heptanoylglycine is an N-acylglycine, a class of molecules recognized as metabolites of

fatty acids. Its discovery and characterization are intrinsically linked to the broader study of fatty

acid metabolism and the enzymatic activity of glycine N-acyltransferase. This document

provides a comprehensive technical guide on the discovery, synthesis, and initial

characterization of N-Heptanoylglycine, including detailed experimental protocols and an

exploration of its known biological context.

Introduction
N-Heptanoylglycine (C9H17NO3) is a chemical compound belonging to the N-acyl-alpha

amino acid family.[1] It consists of a heptanoyl group attached to the nitrogen atom of glycine.

These molecules are typically minor metabolites of fatty acids.[2] The study of N-acylglycines,

including N-Heptanoylglycine, is significant in the context of diagnosing certain inherited

metabolic disorders where elevated levels of these compounds can be detected in urine and

blood.[2][3]
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Property Value Source

Molecular Formula C9H17NO3 --INVALID-LINK--

Molecular Weight 187.24 g/mol --INVALID-LINK--

IUPAC Name 2-(heptanoylamino)acetic acid --INVALID-LINK--

CAS Number 23783-23-5 --INVALID-LINK--

Discovery and Biosynthesis
The discovery of N-Heptanoylglycine is not attributed to a single seminal publication but

rather emerged from the systematic study of N-acylglycines as products of fatty acid

metabolism. The primary mechanism for its formation in biological systems is through the

enzymatic action of glycine N-acyltransferase (GLYAT).[1]

Enzymatic Synthesis Pathway
The biosynthesis of N-Heptanoylglycine involves the conjugation of heptanoyl-CoA with

glycine, a reaction catalyzed by glycine N-acyltransferase (EC 2.3.1.13). This enzyme is known

to have broad substrate specificity, acting on various short- and medium-chain acyl-CoA

molecules. The reaction proceeds as follows:

Heptanoyl-CoA

Glycine N-acyltransferase
(GLYAT)

Glycine

N-Heptanoylglycine 

Coenzyme A 
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Biosynthesis of N-Heptanoylglycine.

Experimental Protocols
Chemical Synthesis of N-Heptanoylglycine
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While N-Heptanoylglycine is commercially available as an analytical standard, a general

method for its laboratory synthesis can be adapted from standard peptide coupling procedures.

Objective: To synthesize N-Heptanoylglycine from glycine and heptanoyl chloride.

Materials:

Glycine

Heptanoyl chloride

Sodium hydroxide (NaOH)

Dichloromethane (DCM)

Hydrochloric acid (HCl)

Anhydrous magnesium sulfate (MgSO4)

Rotary evaporator

Standard glassware

Procedure:

Glycine Solution Preparation: Dissolve glycine (1 equivalent) in an aqueous solution of

sodium hydroxide (2 equivalents).

Acylation Reaction: Cool the glycine solution in an ice bath. Add heptanoyl chloride (1

equivalent) dropwise to the stirred solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Acidification: After the reaction is complete, cool the mixture in an ice bath and acidify to pH

1-2 with concentrated HCl.

Extraction: Extract the aqueous layer with dichloromethane (3 x volumes).
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Drying and Evaporation: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and evaporate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization or column

chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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